Cas no 84102-76-1 (ethyl 5-cyanobenzofuran-2-carboxylate)

ethyl 5-cyanobenzofuran-2-carboxylate structure
84102-76-1 structure
Product Name:ethyl 5-cyanobenzofuran-2-carboxylate
CAS No:84102-76-1
MF:C12H9NO3
MW:215.204763174057
MDL:MFCD20267905
CID:3030356
PubChem ID:12813645
Update Time:2025-10-05

ethyl 5-cyanobenzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 5-cyanobenzofuran-2-carboxylate
    • DB-202790
    • MFCD20267905
    • 5-Cyano-benzofuran-2-carboxylic acid ethyl ester
    • SY233671
    • SCHEMBL7449870
    • AKOS037630845
    • 2-Benzofurancarboxylic acid, 5-cyano-, ethyl ester
    • 84102-76-1
    • ethyl 5-cyano-1-benzofuran-2-carboxylate
    • AC6896
    • MDL： MFCD20267905
    • Inchi： 1S/C12H9NO3/c1-2-15-12(14)11-6-9-5-8(7-13)3-4-10(9)16-11/h3-6H,2H2,1H3
    • InChI Key： VAXDVSUPXNACBJ-UHFFFAOYSA-N
    • SMILES： O1C(C(=O)OCC)=CC2C=C(C#N)C=CC1=2

Computed Properties

  • Exact Mass: 215.058243149g/mol
  • Monoisotopic Mass: 215.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 63.2Ų

ethyl 5-cyanobenzofuran-2-carboxylate Pricemore >>

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ethyl 5-cyanobenzofuran-2-carboxylate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:84102-76-1)ethyl 5-cyanobenzofuran-2-carboxylate
Order Number:A923266
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 14:35
Price ($):633.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:84102-76-1)ethyl 5-cyanobenzofuran-2-carboxylate
A923266
Purity:99%
Quantity:1g
Price ($):633.0
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